Cas no 78213-69-1 (4,6-Pyrimidinedicarboxaldehyde)

4,6-Pyrimidinedicarboxaldehyde structure
78213-69-1 structure
Product Name:4,6-Pyrimidinedicarboxaldehyde
CAS No:78213-69-1
MF:C6H4N2O2
MW:136.108160972595
CID:551866
PubChem ID:23467595
Update Time:2025-04-19

4,6-Pyrimidinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,6-Pyrimidinedicarboxaldehyde
    • 4,6-Pyrimidinedicarboxaldehyde (6CI,9CI)
    • pyrimidine-4,6-dicarbaldehyde
    • DTXSID50634430
    • SCHEMBL304034
    • AKOS006303160
    • AB58830
    • 78213-69-1
    • Inchi: 1S/C6H4N2O2/c9-2-5-1-6(3-10)8-4-7-5/h1-4H
    • InChI Key: PGWZFOMWBKJPRP-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C=O)N=CN=1

Computed Properties

  • Exact Mass: 136.027277375g/mol
  • Monoisotopic Mass: 136.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 59.9Ų
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